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Compound of Interest

Compound Name: Ternatin B

Cat. No.: B600723 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ternatins are a group of polyacylated anthocyanins derived from the blue petals of the Butterfly

Pea flower (Clitoria ternatea). These compounds are responsible for the flower's vibrant blue

color and are gaining significant interest for their potential as natural colorants and bioactive

agents. Ternatin B, a specific class within this family, has been associated with various

biological activities, including anti-inflammatory and antioxidant effects. Accurate and precise

quantification of Ternatin B is crucial for quality control in natural product development,

pharmacokinetic studies, and understanding its therapeutic potential. This document provides a

detailed protocol for the quantification of Ternatin B using a robust Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC) method coupled with UV-Vis detection.

Principle
This method utilizes RP-HPLC to separate Ternatin B from other related anthocyanins and

compounds present in the Clitoria ternatea extract. The separation is achieved on a C18

stationary phase, which retains nonpolar compounds more strongly. A mobile phase gradient

consisting of an acidified aqueous solvent and an organic solvent (acetonitrile) is used. By

gradually increasing the concentration of the organic solvent, compounds are eluted from the

column based on their hydrophobicity. Ternatins are detected by their strong absorbance in the
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visible light spectrum, typically around 530-540 nm. Quantification is performed by comparing

the peak area of Ternatin B in the sample to a calibration curve generated from a standard of

known concentration.

Experimental Protocols
Sample Preparation: Extraction from Clitoria ternatea
Petals

Collection and Drying: Collect fresh Butterfly Pea flowers and separate the petals. Lyophilize

(freeze-dry) the petals or dry them in a shaded, well-ventilated area to preserve the

anthocyanin content.

Grinding: Grind the dried petals into a fine powder using a laboratory mill or mortar and

pestle.

Extraction:

Weigh 1 gram of the powdered petals into a conical flask.

Add 20 mL of the extraction solvent (e.g., Methanol with 0.1% Formic Acid). Acidification

helps to stabilize the anthocyanins in their colored flavylium cation form.

Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

Centrifugation: Transfer the mixture to centrifuge tubes and centrifuge at 4000 rpm for 15

minutes to pellet the solid material.

Filtration: Carefully decant the supernatant and filter it through a 0.45 µm syringe filter into an

HPLC vial for analysis.[1]

HPLC Method for Ternatin B Quantification
This protocol is a representative method synthesized from common practices for anthocyanin

analysis.[1][2] Analysts should perform internal validation for their specific equipment and

samples.
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Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column

oven, and a Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Conditions: The specific parameters for the HPLC method are detailed in

Table 1.

Method Validation Protocol
To ensure the reliability of the quantitative results, the analytical method should be validated

according to international guidelines (e.g., ICH or AOAC).[3][4] The following parameters

should be assessed:

Specificity: Inject a blank (solvent), a placebo (matrix without analyte), and the sample to

demonstrate that no interfering peaks co-elute with the Ternatin B peak.

Linearity: Prepare a series of at least five concentrations of a Ternatin B standard. Inject

each concentration in triplicate and plot a calibration curve of peak area versus

concentration. The correlation coefficient (R²) should be ≥ 0.999.[3]

Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest

concentration of the analyte that can be reliably detected and quantified, respectively. This

can be calculated based on the signal-to-noise ratio (S/N of 3 for LOD, S/N of 10 for LOQ) or

from the standard deviation of the response and the slope of the calibration curve.[3][5]

Precision:

Repeatability (Intra-day precision): Analyze at least three different concentrations (low,

medium, high) of the standard on the same day in multiple replicates (n=6).

Intermediate Precision (Inter-day precision): Repeat the analysis on different days with

different analysts or equipment. The precision is expressed as the Relative Standard

Deviation (%RSD), which should typically be ≤ 2%.[4]

Accuracy: Perform a recovery study by spiking a sample matrix with known concentrations of

the Ternatin B standard at three levels (e.g., 80%, 100%, and 120% of the expected sample

concentration). The recovery should be within 98-102%.[6][7]
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Data Presentation
Quantitative data for the HPLC method and its validation are summarized in the tables below.

Table 1: HPLC Method Parameters for Ternatin Quantification

Parameter Value

Column
C18 Reverse-Phase Column (e.g., 250 mm
x 4.6 mm, 5 µm)

Mobile Phase A
Water with 0.5% Trifluoroacetic Acid (TFA) or

0.1% Formic Acid

Mobile Phase B
Acetonitrile with 0.5% Trifluoroacetic Acid (TFA)

or 0.1% Formic Acid

Gradient Elution
10-30% B (0-20 min), 30-50% B (20-30 min),

return to 10% B (30-35 min)

Flow Rate 1.0 mL/min[8]

Injection Volume 20 µL

Column Temperature 35 °C

Detection Wavelength 535 nm[2]

| Run Time | 40 minutes |

Table 2: Illustrative Method Validation Summary (Note: These values are representative

examples for a typical validated HPLC method for natural products and should be confirmed

experimentally.)
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Validation Parameter Acceptance Criteria Illustrative Result

Linearity (R²) ≥ 0.999 0.9995

Range - 1 - 100 µg/mL

LOD Report Value 0.3 µg/mL

LOQ Report Value 0.9 µg/mL

Accuracy (% Recovery) 98 - 102% 99.5%

Precision (Intra-day %RSD) ≤ 2% 1.2%

| Precision (Inter-day %RSD) | ≤ 2% | 1.8% |

Table 3: Example Retention Times for Major Ternatins (Retention times are approximate and

will vary based on the specific HPLC system and conditions.)

Compound Approximate Retention Time (min)

Ternatin C group 10 - 15

Ternatin D group 15 - 20

Ternatin B group 20 - 25

| Ternatin A group | 25 - 30 |

Visualizations
Experimental and Analytical Workflow
The diagram below outlines the complete workflow from sample acquisition to final data

analysis for the quantification of Ternatin B.

Caption: Workflow for Ternatin B quantification.

Logical Relationship of Ternatin Classes
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Ternatins are all derived from a core delphinidin structure, differing in the number and type of

attached glucose and p-coumaric acid groups. This structural relationship influences their

chromatographic behavior.

Caption: Hierarchical structure of Ternatin family.

Postulated Anti-Inflammatory Signaling Pathway
Ternatins, like many other anthocyanins, are believed to exert anti-inflammatory effects by

inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[8][9][10] This pathway is a

central mediator of the inflammatory response.

Caption: Ternatin B inhibits NF-κB signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ijaseit.insightsociety.org [ijaseit.insightsociety.org]

2. Identification of Anthocyanin Compounds in Butterfly Pea Flowers (Clitoria ternatea L.) by
Ultra Performance Liquid Chromatography/Ultraviolet Coupled to Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

3. jabonline.in [jabonline.in]

4. Validation of the HPLC Analytical Method for the Determination of Chemical and
Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]

5. blacpma.ms-editions.cl [blacpma.ms-editions.cl]

6. researchgate.net [researchgate.net]

7. scielo.br [scielo.br]

8. Protective Role of Ternatin Anthocyanins and Quercetin Glycosides from Butterfly Pea
(Clitoria ternatea Leguminosae) Blue Flower Petals against Lipopolysaccharide (LPS)-
Induced Inflammation in Macrophage Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26120869/
https://www.researchgate.net/publication/279457932_Protective_Role_of_Ternatin_Anthocyanins_and_Quercetin_Glycosides_from_Butterfly_Pea_Clitoria_ternatea_Leguminosae_Blue_Flower_Petals_against_Lipopolysaccharide_LPS-Induced_Inflammation_in_Macrophage_
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.5b00928
https://www.benchchem.com/product/b600723?utm_src=pdf-body
https://www.benchchem.com/product/b600723?utm_src=pdf-custom-synthesis
https://ijaseit.insightsociety.org/index.php/ijaseit/article/download/14552/pdf_2218/42004
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348707/
https://jabonline.in/abstract.php?article_id=625&sts=2
https://pmc.ncbi.nlm.nih.gov/articles/PMC10171759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10171759/
https://blacpma.ms-editions.cl/index.php/blacpma/article/download/402/402/796
https://www.researchgate.net/publication/382039673_Anthocyanin_Extraction_and_pH-Modulated_Color_Alterations_in_Butterfly_Pea_Flower_Clitoria_ternatea_L
https://www.scielo.br/j/bjps/a/YgFQfNZJN7kkzT8XRPGnyTf/?format=pdf&lang=en
https://pubmed.ncbi.nlm.nih.gov/26120869/
https://pubmed.ncbi.nlm.nih.gov/26120869/
https://pubmed.ncbi.nlm.nih.gov/26120869/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. researchgate.net [researchgate.net]

10. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Note: Quantification of Ternatin B using
High-Performance Liquid Chromatography (HPLC)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b600723#hplc-methods-for-ternatin-b-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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